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Compound of Interest

Compound Name: N-(3-Aminopropyl)morpholine

Cat. No.: B057628 Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of 4-(3-

Aminopropyl)morpholine

Introduction
4-(3-Aminopropyl)morpholine, also known by other names such as 3-morpholinopropylamine

and N-aminopropylmorpholine, is a versatile organic compound with the chemical formula

C7H16N2O.[1][2] It is characterized by a morpholine ring substituted with a 3-aminopropyl

group at the nitrogen atom.[2][3] This bifunctional structure, containing both a tertiary amine

within the morpholine ring and a primary amine on the side chain, makes it a valuable

intermediate in various chemical syntheses.

Typically a colorless liquid with a faint, fish-like odor, 4-(3-aminopropyl)morpholine is soluble in

water.[1][4] It is widely utilized as a chemical intermediate in the production of pharmaceuticals,

agrochemicals, and dyestuffs.[3][5] Additionally, it serves as a catalytic agent and an additive in

the petrochemical industry and is used in the synthesis of fibers.[1][6][7] The compound is

corrosive to tissue and can produce toxic oxides of nitrogen upon combustion.[2][4]

Synthesis of 4-(3-Aminopropyl)morpholine
The primary industrial synthesis of 4-(3-aminopropyl)morpholine involves a two-step process:

the addition of acrylonitrile to morpholine to form 3-(4-morpholinyl)propanenitrile, followed by

the reduction of the nitrile group to a primary amine.[8] A common laboratory-scale adaptation

of the reduction step utilizes a metal salt and a hydride reducing agent.
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Synthetic Pathway
The synthesis proceeds via the reduction of an intermediate, 3-(4-morpholinyl)propanenitrile.

Step 1: Cyanoethylation (Not Detailed)
Step 2: Nitrile Reduction

Morpholine

3-(4-morpholinyl)propanenitrile

Addition

Acrylonitrile 3-(4-morpholinyl)propanenitrile

4-(3-aminopropyl)morpholine

Reduction @ 70°C, 8h

Sodium Borohydride
Anhydrous Nickel(II) Chloride

tert-Butanol

Click to download full resolution via product page

Caption: Synthetic pathway for 4-(3-aminopropyl)morpholine.

Experimental Protocol: Reduction of 3-(4-
morpholinyl)propanenitrile
This protocol is based on a general procedure for the reduction of the nitrile intermediate.[1][9]

Reaction Setup: To a suitable reaction vessel, add 3-(4-morpholinyl)propanenitrile (0.1 mol,

14 g), tert-butanol (15 mL), anhydrous nickel(II) chloride (0.008 mol, 1.0 g), and sodium

borohydride (0.016 mol, 0.6 g).[1][9]

Reaction Conditions: The reaction mixture is heated to 70°C and stirred for 8 hours.[1][9]

Work-up and Purification: Upon completion, the reaction yields a mixture containing the

desired product, 4-(3-aminopropyl)morpholine. Further purification steps, such as filtration to

remove inorganic salts and distillation under reduced pressure, are necessary to isolate the

pure compound. The reported yield for this specific procedure is 59 wt%.[9]

Quantitative Synthesis Data
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Parameter Value Reference

Starting Material 3-(4-morpholinyl)propanenitrile [1][9]

Reagents
Sodium Borohydride, Nickel(II)

Chloride
[1][9]

Solvent tert-Butanol [1][9]

Temperature 70 °C [1][9]

Reaction Time 8 hours [1][9]

Product Yield 59 wt% [9]

Characterization of 4-(3-Aminopropyl)morpholine
The identity and purity of synthesized 4-(3-aminopropyl)morpholine are confirmed through

various analytical techniques, including spectroscopic methods and determination of its

physical properties.

Characterization Workflow
A typical workflow for the characterization of the final product is outlined below.
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Caption: General workflow for characterization.

Physical and Chemical Properties
The compound is a colorless liquid at room temperature and is sensitive to air.[1][5] It is a

corrosive material and requires careful handling.[2]
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Property Value Reference(s)

Molecular Formula C7H16N2O [1][2]

Molecular Weight 144.21 g/mol [1][2]

Appearance Colorless liquid [2][4]

Odor Faint, fish-like [2][4]

Melting Point -15 °C (lit.) [1][3]

Boiling Point 224 °C (lit.) [1][4]

Density 0.987 g/mL at 25 °C (lit.) [1][4]

Flash Point 99 - 100 °C [4][6]

Refractive Index n20/D 1.4761 (lit.) [1][5]

Water Solubility Soluble (1000 g/L) [1][5]

pKa 10.30 ± 0.10 (Predicted) [1][7]

CAS Number 123-00-2 [1][10]

Spectroscopic Data
Spectroscopic analysis is crucial for confirming the molecular structure of 4-(3-

aminopropyl)morpholine.

¹H NMR Spectroscopy: Proton NMR spectra are used to identify the different types of

hydrogen atoms in the molecule. Although a full spectrum requires access to specialized

databases, the expected signals in a solvent like CDCl3 would correspond to the protons on

the morpholine ring and the aminopropyl chain.[10]

Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional

groups present. Key absorptions would include N-H stretching for the primary amine, C-H

stretching for the alkyl groups, C-N stretching, and C-O-C stretching for the morpholine ether

linkage.[11]
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Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern. For 4-(3-aminopropyl)morpholine, the molecular ion peak [M]+ would

be observed at m/z 144.[2] A mass spectral analysis has shown a characteristic fragment at

m/z 100.0 (100% relative intensity), corresponding to the loss of the aminopropyl side chain,

and another significant peak at m/z 113.0 (32% relative intensity).[9] The [M+1] peak at m/z

145.0 is also observed.[9]

Analysis Type Key Observations Reference(s)

¹H NMR

Signals corresponding to

morpholine and aminopropyl

protons.

[2][10]

IR
Characteristic peaks for N-H,

C-H, C-N, and C-O-C bonds.
[2][11]

Mass Spec (EI)

Molecular Ion [M]+ at m/z 144;

[M+1]+ at 145.0 (5%); Major

fragments at m/z 113.0 (32%)

and 100.0 (100%).

[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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